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Compound of Interest

3-(2,4-Dimethoxyphenyl)-1H-
Compound Name:
pyrazole

Cat. No.: B134343

Introduction

This technical guide provides a comprehensive overview of the spectroscopic data for the
heterocyclic compound 3-(2,4-Dimethoxyphenyl)-1H-pyrazole. This molecule is of significant
interest to researchers in medicinal chemistry and drug development due to the prevalence of
the pyrazole scaffold in numerous pharmacologically active agents.[1] A thorough
understanding of its spectroscopic properties is fundamental for its unambiguous identification,
purity assessment, and for tracking its transformations in chemical reactions. This guide will
delve into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)
data, offering insights into the structural features that give rise to the observed spectral
patterns. The methodologies for acquiring this data are also detailed to provide a self-validating
framework for researchers.

Molecular Structure and Key Features

The structure of 3-(2,4-Dimethoxyphenyl)-1H-pyrazole, with the chemical formula
C11H12N202 and a molecular weight of 204.23 g/mol , is characterized by a central five-
membered pyrazole ring attached to a 2,4-dimethoxyphenyl substituent.[2] The numbering of
the atoms, crucial for the assignment of NMR signals, is depicted in the diagram below.
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NMR Spectroscopy

H NMR
- N-H: 12.5-13.5 ppm (br s)
- Aromatic H: 6.4-7.7 ppm
- OCHs: ~3.8 ppm (s)

13C NMR
- Aromatic C: 98-160 ppm
- OCHs: ~55 ppm

3-(2,4-Dimethoxyphenyl)-1H-pyrazole IR Spectroscopy
Ci11H12N202
MW: 204.23 Identifies functional groups

Provides H environment

Provides C framework

IR (cm™12)
- N-H stretch: 3100-3300
- C=N/C=C stretch: 1580-1610

Determines molecular weight - C-O-C stretch: 1020-1250

Mass Spectrometry

MS (m/z)
- [M+H]*: 205.24

- Fragmentation: Loss of CHs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Data of 3-(2,4-Dimethoxyphenyl)-1H-
pyrazole: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134343#spectroscopic-data-nmr-ir-mass-of-3-2-4-
dimethoxyphenyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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